Cas no 1083299-53-9 ((2-Cyclopropyl-1,3-thiazol-4-yl)methanamine)

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine is a heterocyclic amine derivative featuring a cyclopropyl-substituted thiazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The cyclopropyl group enhances steric and electronic properties, while the thiazole ring contributes to stability and binding affinity in target interactions. Its primary amine functionality allows for further derivatization, facilitating the synthesis of analogs for structure-activity studies. The compound’s well-defined scaffold makes it valuable for exploring novel pharmacophores, particularly in the development of antimicrobial or CNS-targeting agents. High purity and consistent synthesis protocols ensure reliability for research applications.

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine structure

1083299-53-9 structure

Product Name:(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine

CAS No:1083299-53-9

MF:C₇H₁₀N₂S

MW:154.232699871063

CID:3166724

PubChem ID:45792629

Update Time:2025-09-26

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (2-Cyclopropyl-1,3-thiazol-4-yl)methanamine
- (2-Cyclopropylthiazol-4-yl)methanamine
- DTXSID301294936
- 1083299-53-9
- G63358
- 1-(2-CYCLOPROPYL-1,3-THIAZOL-4-YL)METHANAMINE
- 2-cyclopropyl-4-thiazolemethanamine
- EN300-75251
- CS-0271421
- AKOS010532953
- SCHEMBL445636
- FPTUAEIUVOUZOR-UHFFFAOYSA-N
- MFCD12913277
- Inchi： 1S/C7H10N2S/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-3,8H2
- InChI Key： FPTUAEIUVOUZOR-UHFFFAOYSA-N
- SMILES： S1C=C(CN)N=C1C1CC1

Computed Properties

Exact Mass: 154.05646950g/mol
Monoisotopic Mass: 154.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 67.2Å²

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059006494-1g	(2-Cyclopropylthiazol-4-yl)methanamine	1083299-53-9	97%	1g	$400.00	2023-09-04
TRC	B424795-10mg	(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		10mg	$ 50.00	2022-06-07
TRC	B424795-50mg	(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		50mg	$ 115.00	2022-06-07
TRC	B424795-100mg	(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		100mg	$ 185.00	2022-06-07
Chemenu	CM485422-1g	(2-Cyclopropylthiazol-4-yl)methanamine	1083299-53-9	97%	1g	$357	2023-01-04
Enamine	EN300-75251-0.05g	(2-cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		0.05g	$168.0	2023-02-12
Enamine	EN300-75251-0.1g	(2-cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		0.1g	$252.0	2023-02-12
Enamine	EN300-75251-0.25g	(2-cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		0.25g	$361.0	2023-02-12
Enamine	EN300-75251-0.5g	(2-cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		0.5g	$569.0	2023-02-12
Enamine	EN300-75251-1.0g	(2-cyclopropyl-1,3-thiazol-4-yl)methanamine	1083299-53-9		1.0g	$727.0	2023-02-12

(2-Cyclopropyl-1,3-thiazol-4-yl)methanamine Related Literature

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2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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